Cas no 2222997-56-8 (N-(Oxan-2-yl)imidazole-3-boronic acid neopentylglycol ester)

• Product Name: N-(Oxan-2-yl)imidazole-3-boronic acid neopentylglycol ester
• CAS No: 2222997-56-8
• MF: C₁₃H₂₁BN₂O₃
• MW: 264.128443479538
• CID: 6815673
• PubChem ID: 133555625
• Update Time: 2025-03-04

N-(Oxan-2-yl)imidazole-3-boronic acid neopentylglycol ester Chemical and Physical Properties

Names and Identifiers

• 2222997-56-8
• N-(Oxan-2-yl)imidazole-3-boronic acid neopentylglycol ester
• CS-33522

• Inchi： 1S/C13H21BN2O3/c1-13(2)9-18-14(19-10-13)11-6-7-16(15-11)12-5-3-4-8-17-12/h6-7,12H,3-5,8-10H2,1-2H3
• InChI Key： FDUOCMULSVOWQX-UHFFFAOYSA-N
• SMILES： O1CCCCC1N1C=CC(B2OCC(C)(C)CO2)=N1

Computed Properties

• Exact Mass: 264.1645227Da
• Monoisotopic Mass: 264.1645227Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.5Ų